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Compound of Interest

Compound Name: Diethyl sec-butylmalonate

Cat. No.: B120387 Get Quote

An In-depth Technical Guide to the Chemical Properties of Diethyl sec-Butylmalonate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl sec-butylmalonate is a substituted malonic ester that serves as a versatile

intermediate in organic synthesis. Its unique structural features, particularly the presence of a

reactive α-hydrogen and two ester functionalities, make it a valuable building block for the

synthesis of a wide array of more complex molecules, including pharmaceuticals and other fine

chemicals. This technical guide provides a comprehensive overview of the chemical and

physical properties of diethyl sec-butylmalonate, detailed experimental protocols for its

synthesis and subsequent reactions, and an exploration of its reactivity.

Chemical and Physical Properties
The fundamental chemical and physical properties of diethyl sec-butylmalonate are crucial

for its handling, application in synthetic protocols, and for predicting its behavior in various

chemical environments. These properties are summarized in the tables below.
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Property Value Reference

IUPAC Name
diethyl 2-(butan-2-

yl)propanedioate
[1]

CAS Number 83-27-2 [2][3][4]

Molecular Formula C₁₁H₂₀O₄ [4][5][6][7]

Molecular Weight 216.27 g/mol [4][5]

Canonical SMILES
CCOC(=O)C(C(C)CC)C(=O)O

CC
[6]

InChI

InChI=1S/C11H20O4/c1-5-

8(4)9(10(12)14-6-2)11(13)15-

7-3/h8-9H,5-7H2,1-4H3

[4][7][8]

InChIKey
MIIZSUOEOUHAIZ-

UHFFFAOYSA-N
[4][7][8]

Physical Properties
Property Value Reference

Appearance
Colorless to almost colorless

clear liquid
[7]

Boiling Point 110-114 °C at 18 mmHg [2][9]

Density 0.98 g/cm³ [2]

Refractive Index 1.4230-1.4260 [2]

Solubility
Chloroform (Slightly), Methanol

(Sparingly)
[2]

pKa 13.13 ± 0.46 (Predicted) [2]

Flash Point 110-114°C/18mm [2]

Storage Temperature 2-8°C [2]
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Synthesis of Diethyl sec-butylmalonate
The most common method for the synthesis of diethyl sec-butylmalonate is the malonic ester

synthesis. This involves the alkylation of diethyl malonate with a suitable sec-butyl halide.

Reaction Pathway
The synthesis proceeds via the formation of a resonance-stabilized enolate from diethyl

malonate, which then acts as a nucleophile to attack the sec-butyl halide in an SN2 reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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